Cas no 64999-57-1 (9H-5b,8-Ethano-4H,6H,8H-benzofuro[7,6-h]furo[4,3,2-de]oxireno[g][2]benzopyran-9-one,3-(dimethylamino)decahydro-8-hydroxy-3a,8a-dimethyl-,(3R,3aS,5aS,5bR,8S,8aR,8bR,10aS,10bS,11aS,11bR)- (9CI))

• Product Name: 9H-5b,8-Ethano-4H,6H,8H-benzofuro[7,6-h]furo[4,3,2-de]oxireno[g][2]benzopyran-9-one,3-(dimethylamino)decahydro-8-hydroxy-3a,8a-dimethyl-,(3R,3aS,5aS,5bR,8S,8aR,8bR,10aS,10bS,11aS,11bR)- (9CI)
• CAS No: 64999-57-1
• MF: C₂₂H₃₁NO₆
• MW: 405.484647035599
• CID: 521731
• Update Time: 2025-04-19

9H-5b,8-Ethano-4H,6H,8H-benzofuro[7,6-h]furo[4,3,2-de]oxireno[g][2]benzopyran-9-one,3-(dimethylamino)decahydro-8-hydroxy-3a,8a-dimethyl-,(3R,3aS,5aS,5bR,8S,8aR,8bR,10aS,10bS,11aS,11bR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-5b,8-Ethano-4H,6H,8H-benzofuro[7,6-h]furo[4,3,2-de]oxireno[g][2]benzopyran-9-one,3-(dimethylamino)decahydro-8-hydroxy-3a,8a-dimethyl-,(3R,3aS,5aS,5bR,8S,8aR,8bR,10aS,10bS,11aS,11bR)- (9CI)
• (9β,13α)-17β-Dimethylamino-3,19:7β,8-diepoxy-3β,6β-dihydroxy-4-methyl-15-oxa-5α-androstane-4β-carboxylic acid 4,6-lactone
• Icacine

• Inchi： 1S/C22H31NO6/c1-18-6-5-11-20-7-8-21(25,27-10-20)19(2)14(20)13(28-17(19)24)15-22(11,29-15)16(18)26-9-12(18)23(3)4/h11-16,25H,5-10H2,1-4H3
• InChI Key： VSTATNJCZCHFTM-UHFFFAOYSA-N
• SMILES： CN(C1C2(C(C34C(CC2)C25COC(C6(C2C(OC6=O)C3O4)C)(O)CC5)OC1)C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• XLogP3: 0.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans